Cas no 1742-36-5 ( )

• Product Name: &nbsp
• CAS No: 1742-36-5
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 906082
• PubChem ID: 352700
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)methyl]pentan-3-ol
• AC1L70VL
• NSC527567
• NSC-527567
• DS-014002
• DTXSID40326392
• 1742-36-5
•  

• Inchi： 1S/C12H17ClO/c1-3-12(14,4-2)9-10-5-7-11(13)8-6-10/h5-8,14H,3-4,9H2,1-2H3
• InChI Key： BAQMYFGNSSSZDZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(CC)(CC)O

Computed Properties

• Exact Mass: 212.09691
• Monoisotopic Mass: 212.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.075
• Boiling Point: 297.4°C at 760 mmHg
• Flash Point: 133.6°C
• Refractive Index: 1.526
• PSA: 20.23
• LogP: 3.43360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes